Cas no 1340205-84-6 (1-(4-ethylcyclohexyl)cyclohexan-1-amine)

• Product Name: 1-(4-ethylcyclohexyl)cyclohexan-1-amine
• CAS No: 1340205-84-6
• MF: C₁₄H₂₇N
• MW: 209.370884180069
• CID: 6413364
• PubChem ID: 64747787
• Update Time: 2025-06-08

1-(4-ethylcyclohexyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylcyclohexyl)cyclohexan-1-amine
• [1,1'-Bicyclohexyl]-1-amine, 4'-ethyl-
• 1340205-84-6
• EN300-1848229
• CS-0306871
• AKOS014075718
• 4'-Ethyl-[1,1'-bi(cyclohexan)]-1-amine

• Inchi： 1S/C14H27N/c1-2-12-6-8-13(9-7-12)14(15)10-4-3-5-11-14/h12-13H,2-11,15H2,1H3
• InChI Key： JJXUQDRCDOPGPU-UHFFFAOYSA-N
• SMILES： C1(N)(C2CCC(CC)CC2)CCCCC1

Computed Properties

• Exact Mass: 209.214349865g/mol
• Monoisotopic Mass: 209.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.909±0.06 g/cm3(Predicted)
• Boiling Point: 287.2±8.0 °C(Predicted)
• pka: 10.65±0.70(Predicted)

Additional information on 1-(4-ethylcyclohexyl)cyclohexan-1-amine

Comprehensive Overview of 1-(4-ethylcyclohexyl)cyclohexan-1-amine (CAS No. 1340205-84-6): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 1-(4-ethylcyclohexyl)cyclohexan-1-amine (CAS No. 1340205-84-6) has garnered significant attention due to its unique structural properties and versatile applications. This bicyclic amine derivative, characterized by its ethylcyclohexyl and cyclohexanamine moieties, serves as a critical intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. Its molecular architecture, featuring a sterically hindered amine, enables selective reactivity in catalytic processes and polymer stabilization—a feature highly sought after in sustainable chemistry initiatives.

The compound’s nomenclature, 1-(4-ethylcyclohexyl)cyclohexan-1-amine, reflects its IUPAC naming conventions, while its CAS registry number (1340205-84-6) ensures unambiguous identification in global databases. Researchers frequently explore its hydrogenation potential and chiral resolution capabilities, aligning with trends in green chemistry and enantioselective synthesis. Notably, its lipophilic nature enhances compatibility with organic matrices, making it valuable in formulations requiring controlled release or environmental stability.

Current industry trends highlight the growing demand for high-performance amine derivatives in drug discovery, particularly for CNS-targeting therapeutics. The 1-(4-ethylcyclohexyl)cyclohexan-1-amine scaffold is investigated for its potential to modulate neurotransmitter pathways, a topic frequently queried in academic and pharmaceutical SEO searches. Additionally, its role in corrosion inhibition and lubricant additives resonates with industrial users seeking eco-friendly alternatives to traditional petrochemicals.

From a synthetic perspective, the compound’s cyclohexylamine core allows derivatization into N-functionalized compounds, a process often optimized via microwave-assisted or flow chemistry techniques. These methods align with the broader push for energy-efficient synthesis, a recurring theme in AI-driven research queries. Analytical characterization typically involves GC-MS, NMR, and HPLC, with purity thresholds exceeding 98% for pharmaceutical-grade applications.

Environmental and regulatory considerations further shape its usage. While not classified as hazardous, its biodegradability profile and ecotoxicological data are increasingly scrutinized under REACH and EPA frameworks. This aligns with consumer-driven searches for sustainable chemical alternatives, emphasizing the compound’s balance between efficacy and environmental compliance.

In material science, 1-(4-ethylcyclohexyl)cyclohexan-1-amine contributes to the development of epoxy curing agents and polyurethane catalysts, addressing market needs for durable coatings and adhesives. Its thermal stability (decomposition >250°C) makes it suitable for high-temperature applications, a feature highlighted in patent literature and technical whitepapers.

Future prospects include exploration in CO2 capture technologies and ionic liquid formulations, areas gaining traction in climate mitigation discussions. As industries prioritize carbon-neutral solutions, this compound’s adaptability positions it as a candidate for next-generation green technologies.